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Compound of Interest

Dioxoisoindolin-O-PEG-OH (MW
2000)

Cat. No.: B15542583

Compound Name:

Introduction

Dioxoisoindolin-O-PEG-OH (MW 2000) is a heterobifunctional linker commonly utilized in
bioconjugation, drug delivery, and nanotechnology. It is a key component in the synthesis of
Proteolysis Targeting Chimeras (PROTACS), where it serves as a flexible spacer connecting a
target protein-binding ligand to an E3 ligase-recruiting ligand.[1][2] The molecule consists of
three key components: a hydroxyl (-OH) group for covalent attachment, a polyethylene glycol
(PEG) spacer (MW 2000) that enhances solubility and optimizes spatial orientation, and a
dioxoisoindolin (phthalimide) group, which serves as a stable protecting group for a primary

amine.
This bifunctional nature allows for two distinct, sequential coupling strategies:

e Coupling via the Hydroxyl (-OH) Terminus: The terminal hydroxyl group can be activated or
converted into a more reactive functional group (e.g., a carboxylic acid or an activated
carbonate) to facilitate conjugation with a target molecule.

e Coupling via the Dioxoisoindolin (Phthalimide) Terminus: The phthalimide group can be
chemically removed (deprotected) to reveal a reactive primary amine, which can then be
coupled to a second molecule of interest.

These application notes provide detailed protocols for the covalent conjugation of molecules to
either end of the Dioxoisoindolin-O-PEG-OH linker.
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Experimental Protocols
Protocol 1: Coupling via the Hydroxyl (-OH) Terminus

This protocol involves a two-step process. First, the terminal hydroxyl group is converted to a
carboxylic acid. Second, the newly formed carboxylic acid is coupled to an amine-containing

molecule using standard carbodiimide chemistry.

Workflow for Coupling via the Hydroxyl Terminus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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